N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide

• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol
• IUPAC Name: N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C15H21FN2O/c1-12-6-9-18(10-7-12)11-8-15(19)17-14-5-3-2-4-13(14)16/h2-5,12H,6-11H2,1H3,(H,17,19)
• InChI Key: DWLYXGSRPKRDKD-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)CCC(=O)NC2=CC=CC=C2F

Description

N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide, also known as FPPP, is a synthetic compound that belongs to the class of amphetamines. It is a psychoactive drug that has been used in scientific research to study its mechanism of action and physiological effects. The synthesis of FPPP is a complex process that involves several steps, and it has been used in the development of new drugs and treatments.

Mechanism of Action

N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide acts as a dopamine and norepinephrine reuptake inhibitor, which means that it blocks the reuptake of these neurotransmitters and increases their levels in the brain. This effect has been studied in animal models to understand the role of dopamine and norepinephrine in addiction and other psychiatric disorders. N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide also acts as a serotonin reuptake inhibitor, which means that it increases the levels of serotonin in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide have been studied in animal models and in vitro assays. N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased alertness, euphoria, and energy. It has also been found to increase heart rate and blood pressure, which can lead to cardiovascular problems.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide has several advantages and limitations for lab experiments. Its mechanism of action and physiological effects have been well-studied, which makes it a useful tool for studying the role of dopamine, norepinephrine, and serotonin in addiction and other psychiatric disorders. However, its psychoactive effects and potential for abuse make it a controlled substance, which limits its availability and use in research.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide. One direction is to study its potential as a treatment for addiction and other psychiatric disorders. Another direction is to develop new drugs and treatments based on its mechanism of action. Finally, there is a need for further research on the biochemical and physiological effects of N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide, particularly its effects on the cardiovascular system.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide involves several steps, starting with the reaction of 2-fluoroaniline with 4-methylpiperidine to obtain N-(2-fluorophenyl)-4-methylpiperidine. This intermediate is then reacted with 3-chloropropionyl chloride to obtain the final product, N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide. The synthesis of N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide is a complex process that requires expertise in organic chemistry and careful handling of the reagents.

Scientific Research Applications

N-(2-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide has been used in scientific research to study its mechanism of action and physiological effects. It has been found to act as a dopamine and norepinephrine reuptake inhibitor, which means that it increases the levels of these neurotransmitters in the brain. This effect has been studied in animal models to understand the role of dopamine and norepinephrine in addiction and other psychiatric disorders.